![molecular formula C10H14N2 B6245539 2,3,3-trimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridine CAS No. 17951-94-9](/img/no-structure.png)
2,3,3-trimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridine
Description
“2,3,3-trimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridine” is a chemical compound with the CAS Number: 17951-94-9 . Its IUPAC name is 2,3,3-trimethyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine . The molecular weight of this compound is 162.23 .
Molecular Structure Analysis
The InChI code for “2,3,3-trimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridine” is 1S/C10H14N2/c1-7-10(2,3)8-5-4-6-11-9(8)12-7/h4-7H,1-3H3,(H,11,12) . This code provides a standard way to encode the compound’s molecular structure.Chemical Reactions Analysis
While specific chemical reactions involving “2,3,3-trimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridine” are not available, research has been conducted on related 1H-pyrrolo[2,3-b]pyridine derivatives. These compounds have shown potent activities against FGFR1, 2, and 3 .Physical And Chemical Properties Analysis
The physical and chemical properties of “2,3,3-trimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridine” include a molecular weight of 162.23 . More detailed physical and chemical properties are not available in the sources.Future Directions
Research on 1H-pyrrolo[2,3-b]pyridine derivatives, which are related to “2,3,3-trimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridine”, is ongoing. These compounds are being developed as potential FGFR inhibitors, which could be beneficial for cancer therapy . This suggests that “2,3,3-trimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridine” and related compounds may have promising future applications in medical research.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,3,3-trimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridine involves the condensation of 2,3-dimethylpyridine with 2-methyl-1,2,3,4-tetrahydropyrrole followed by cyclization to form the desired compound.", "Starting Materials": [ "2,3-dimethylpyridine", "2-methyl-1,2,3,4-tetrahydropyrrole" ], "Reaction": [ "Step 1: Condensation of 2,3-dimethylpyridine with 2-methyl-1,2,3,4-tetrahydropyrrole in the presence of a Lewis acid catalyst such as AlCl3 or FeCl3 to form the intermediate", "Step 2: Cyclization of the intermediate by heating at high temperature to form 2,3,3-trimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridine" ] } | |
CAS RN |
17951-94-9 |
Molecular Formula |
C10H14N2 |
Molecular Weight |
162.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
